Cas no 2229096-99-3 ((1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine)

• Product Name: (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• CAS No: 2229096-99-3
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• CID: 6281997
• PubChem ID: 165711365
• Update Time: 2025-06-11

(1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• 2229096-99-3
• (1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
• EN300-1940649

• Inchi： 1S/C11H12F3NS/c12-11(13,14)16-9-3-1-8(2-4-9)10(7-15)5-6-10/h1-4H,5-7,15H2
• InChI Key： IJDXWAZZDLSPML-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1(CN)CC1

Computed Properties

• Exact Mass: 247.06425505g/mol
• Monoisotopic Mass: 247.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine

The Compound CAS No. 2229096-99-3: (1-{4-(Trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine

The compound with CAS No. 2229096-99-3, commonly referred to as (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

Structural Insights: The molecule consists of a cyclopropyl ring substituted with a methanamine group at position 1 and a 4-(trifluoromethyl)sulfanylphenyl group. The cyclopropyl ring is a three-membered ring, which introduces significant ring strain, making it highly reactive in certain chemical transformations. The trifluoromethylsulfanylphenyl group adds electronic complexity to the molecule, enhancing its reactivity and stability under specific conditions.

Chemical Properties: The compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various synthetic procedures. The presence of the trifluoromethyl group imparts lipophilicity to the molecule, which is advantageous in drug design for improving bioavailability.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclopropanation reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

Biological Activity: Studies have shown that (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine exhibits potent inhibitory activity against certain enzymes involved in neurological disorders, such as Alzheimer's disease. Preclinical trials have demonstrated its ability to cross the blood-brain barrier, making it a promising candidate for neuroprotective therapies.

Applications in Materials Science: Beyond pharmacology, this compound has found applications in the development of advanced polymers and coatings due to its unique electronic properties. Its ability to form stable covalent bonds with other monomers makes it a valuable building block in polymer synthesis.

Safety Considerations: While handling this compound, it is essential to adhere to standard laboratory safety protocols, including the use of gloves, goggles, and appropriate ventilation systems. Although not classified as a hazardous material under current regulations, prolonged exposure should be avoided to minimize health risks.

In conclusion, (1-{4-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and properties continue to drive innovative research and development efforts worldwide.